N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide

• Molecular Formula: C17H21N5OS
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide
• InChI: InChI=1S/C17H21N5OS/c1-5-14-19-20-17-22(14)21-16(24-17)12-7-6-11(4)13(9-12)18-15(23)8-10(2)3/h6-7,9-10H,5,8H2,1-4H3,(H,18,23)
• InChI Key: UPDPRWWHGRDTFY-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)CC(C)C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazole family and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms. It also has the potential to modulate certain signaling pathways in the brain, which could lead to its use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and microorganisms. It has also been found to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide in lab experiments is its specificity towards certain enzymes and proteins. This allows for targeted inhibition of these molecules, which could lead to the development of more effective treatments for various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide. One direction is to further investigate its potential use in the treatment of neurological disorders. Another direction is to explore its antimicrobial and antiviral properties and its potential use in the development of new antibiotics and antiviral drugs. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for industrial-scale production.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide involves the reaction of 2-methyl-5-nitrophenyl isothiocyanate with 3-ethyl-6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole in the presence of a base. The product is then treated with 3-methylbutanoyl chloride to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-methylbutanamide has potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and antiviral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.